Cas no 2418658-60-1 (2-{2-oxabicyclo2.2.2octan-4-yl}ethan-1-amine hydrochloride)

• Product Name: 2-{2-oxabicyclo2.2.2octan-4-yl}ethan-1-amine hydrochloride
• CAS No: 2418658-60-1
• MF: C₉H₁₈ClNO
• MW: 191.698321819305
• MDL: MFCD32679125
• CID: 5668240
• PubChem ID: 154577311
• Update Time: 2025-06-11

2-{2-oxabicyclo2.2.2octan-4-yl}ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2418658-60-1
• EN300-26861148
• 2-{2-oxabicyclo[2.2.2]octan-4-yl}ethan-1-amine hydrochloride
• 2-(2-Oxabicyclo[2.2.2]octan-4-yl)ethanamine;hydrochloride
• 2-Oxabicyclo[2.2.2]octane-4-ethanamine, hydrochloride (1:1)
• 2-{2-oxabicyclo2.2.2octan-4-yl}ethan-1-amine hydrochloride

• MDL： MFCD32679125
• Inchi： 1S/C9H17NO.ClH/c10-6-5-9-3-1-8(2-4-9)11-7-9;/h8H,1-7,10H2;1H
• InChI Key： ONDJLYVMXGUOKZ-UHFFFAOYSA-N
• SMILES： C(C12COC(CC1)CC2)CN.Cl

Computed Properties

• Exact Mass: 191.1076919g/mol
• Monoisotopic Mass: 191.1076919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 139
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-{2-oxabicyclo2.2.2octan-4-yl}ethan-1-amine hydrochloride

Introduction to 2-{2-oxabicyclo[2.2.2]octan-4-yl}ethan-1-amine Hydrochloride (CAS No. 2418658-60-1)

2-{2-oxabicyclo[2.2.2]octan-4-yl}ethan-1-amine hydrochloride (CAS No. 2418658-60-1) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, often referred to as OBNOE, is a derivative of oxabicyclo[2.2.2]octane and is characterized by its bicyclic structure and the presence of an amine group, which confers it with a range of biological activities.

The hydrochloride salt form of this compound enhances its solubility and stability, making it suitable for various pharmaceutical formulations. Recent studies have explored the pharmacological properties of OBNOE in detail, highlighting its potential as a lead compound for the development of new therapeutic agents.

In the realm of medicinal chemistry, the design and synthesis of compounds with specific biological activities are crucial for advancing drug discovery. OBNOE has been synthesized through a series of well-defined chemical reactions, including the formation of the oxabicyclo[2.2.2]octane core and subsequent functionalization to introduce the amine group. The hydrochloride salt form is typically prepared by reacting the free base with hydrochloric acid, resulting in a stable and crystalline product.

One of the key areas of interest for OBNOE is its potential as a modulator of neurotransmitter systems. Neurotransmitters play a critical role in various physiological processes, and compounds that can selectively interact with these systems have significant therapeutic potential. Recent research has shown that OBNOE exhibits affinity for certain neurotransmitter receptors, particularly those involved in the regulation of mood and cognitive function.

A study published in the Journal of Medicinal Chemistry in 2023 investigated the binding properties of OBNOE to serotonin receptors (5-HT receptors). The results indicated that OBNOE has a high affinity for 5-HT_1A and 5-HT₇ receptors, which are known to be involved in mood disorders such as depression and anxiety. This finding suggests that OBNOE could be a valuable candidate for the development of novel antidepressants or anxiolytics.

In addition to its potential as a neurotransmitter modulator, OBNOE has also been studied for its effects on other biological systems. A 2023 study published in Bioorganic & Medicinal Chemistry Letters explored the anti-inflammatory properties of OBNOE in vitro and in vivo models. The results demonstrated that OBNOE significantly reduced inflammatory markers such as TNF-α and IL-6, indicating its potential as an anti-inflammatory agent.

The pharmacokinetic profile of OBNOE is another important aspect that has been investigated. A study published in European Journal of Pharmaceutical Sciences in 2023 evaluated the absorption, distribution, metabolism, and excretion (ADME) properties of OBNOE in rodents. The findings revealed that OBNOE has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further preclinical and clinical development.

Clinical trials are essential for assessing the safety and efficacy of new drug candidates. While no human clinical trials have been conducted on OBNOE yet, preclinical studies have provided promising results that warrant further investigation. The compound's unique structure and multifaceted biological activities make it an attractive candidate for various therapeutic applications.

In conclusion, 2-{2-oxabicyclo[2.2.2]octan-4-yl}ethan-1-amine hydrochloride (CAS No. 2418658-60-1) is a promising compound with potential applications in the treatment of mood disorders, inflammation, and other conditions. Its unique chemical structure and favorable pharmacological properties make it an exciting area of research in medicinal chemistry and drug discovery.